3-Bromoazocan-2-one
Description
3-Bromoazocan-2-one is an eight-membered heterocyclic lactam featuring a bromine substituent at the third carbon and a ketone group at the second position. Azocanes (eight-membered rings with two nitrogen atoms) are less common than smaller lactams, such as pyrrolidinones or caprolactams, due to synthetic challenges associated with ring strain and conformational flexibility. The bromine atom in this compound enhances its utility as an intermediate in organic synthesis, particularly in nucleophilic substitution reactions, where it acts as a leaving group.
Properties
Molecular Formula |
C7H12BrNO |
|---|---|
Molecular Weight |
206.08 g/mol |
IUPAC Name |
3-bromoazocan-2-one |
InChI |
InChI=1S/C7H12BrNO/c8-6-4-2-1-3-5-9-7(6)10/h6H,1-5H2,(H,9,10) |
InChI Key |
XWFHRFPXRGEOGA-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C(=O)NCC1)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Reactivity Comparisons
a. 3-Bromocaprolactam (6-membered brominated lactam):
- Structure : A six-membered lactam with bromine at the third position.
- Reactivity : Smaller rings exhibit higher ring strain, increasing susceptibility to ring-opening reactions. Bromine in 3-bromocaprolactam undergoes nucleophilic substitution more readily than in 3-bromoazocan-2-one due to reduced steric hindrance in the smaller ring .
- Applications : Used in polymer modification and as a precursor for bioactive molecules.
b. 3-Bromopropylamine Hydrochloride (linear brominated amine):
- Structure : A linear tertiary amine with a terminal bromine atom.
- Reactivity : Bromine serves as a leaving group in alkylation or cyclization reactions. For example, it was used to synthesize a benzothiazolone derivative via nucleophilic substitution (see ) .
- Key Difference : Unlike 3-bromoazocan-2-one, this compound lacks a cyclic structure, limiting its utility in forming rigid heterocycles.
c. 2-Bromoazocan-1-one (hypothetical isomer):
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Solubility | Key Reactivity |
|---|---|---|---|---|
| 3-Bromoazocan-2-one | ~206.08 | Not reported | Moderate in DMSO | Nucleophilic substitution at C3 |
| 3-Bromocaprolactam | ~178.03 | 95–98 | High in THF | Ring-opening polymerization |
| 3-Bromopropylamine HCl | ~178.48 | 108–110 | High in water | SN2 reactions, cyclization |
Notes:
- Solubility data for 3-bromoazocan-2-one is inferred from analogous lactams.
- The higher molecular weight and conformational flexibility of 3-bromoazocan-2-one may reduce crystallization tendencies compared to smaller lactams.
Research Findings and Challenges
- Ring-Size Effects : Larger lactams like 3-bromoazocan-2-one exhibit slower reaction kinetics in substitution reactions compared to smaller analogs due to reduced electrophilicity and steric accessibility.
- Synthetic Limitations : Azocane derivatives are less explored than six- or seven-membered lactams, partly due to difficulties in ring closure and purification.
- Relevance : The use of 3-bromopropylamine HCl in benzothiazolone synthesis underscores brominated amines’ versatility, suggesting analogous pathways for 3-bromoazocan-2-one in macrocycle synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
